Cas no 112608-41-0 (Cyclopentanemethanol,dihydrogen phosphate (9CI))

• Product Name: Cyclopentanemethanol,dihydrogen phosphate (9CI)
• CAS No: 112608-41-0
• MF: C₆H₁₃O₄P
• MW: 180.138783216476
• CID: 129843
• PubChem ID: 68639084
• Update Time: 2025-04-19

Cyclopentanemethanol,dihydrogen phosphate (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol,dihydrogen phosphate (9CI)
• Cyclopentanemethanol, dihydrogen phosphate (9CI)
• cyclopentylmethyl dihydrogen phosphate
• SY299199
• SCHEMBL3429348
• 112608-41-0

• Inchi： 1S/C6H13O4P/c7-11(8,9)10-5-6-3-1-2-4-6/h6H,1-5H2,(H2,7,8,9)
• InChI Key： VWVCQDZOZNEYNX-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC1CCCC1

Computed Properties

• Exact Mass: 180.05519
• Monoisotopic Mass: 180.05514589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76